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Cat. No.: B1682675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UBP 302 is a potent and selective antagonist of the GluK1 (formerly GluR5) subunit-containing

kainate receptors. Its ability to modulate glutamatergic neurotransmission makes it a valuable

tool for in vivo research in various neurological disorders. This document provides a guide for

the in vivo administration of UBP 302, summarizing available data and presenting experimental

protocols.

Mechanism of Action
UBP 302 selectively blocks ionotropic glutamate receptors of the kainate subtype that contain

the GluK1 subunit. These receptors are involved in excitatory synaptic transmission and their

modulation can impact neuronal excitability. The primary mechanism of UBP 302 involves the

inhibition of glutamate-induced neuronal depolarization and subsequent signaling cascades.
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To cite this document: BenchChem. [UBP 302 In Vivo Administration Guide: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682675#ubp-302-in-vivo-administration-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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